3-(2-chlorophenyl)-5-methyl-N-[(4-methylphenyl)carbamothioyl]-1,2-oxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[(4-methylphenyl)carbamothioyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H16ClN3O2S/c1-11-7-9-13(10-8-11)21-19(26)22-18(24)16-12(2)25-23-17(16)14-5-3-4-6-15(14)20/h3-10H,1-2H3,(H2,21,22,24,26)
• InChI Key: SCRUHEWNSQQOJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C
• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol

Description

3-(2-chlorophenyl)-5-methyl-N-[(4-methylphenyl)carbamothioyl]-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C19H16ClN3O2S and its molecular weight is 385.87. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agents

A Clubbed Quinazolinone and 4-Thiazolidinone as Potential Antimicrobial Agents : This study discusses a series of compounds, including those structurally related to the compound , synthesized and screened for in vitro antibacterial and antifungal activities against various microorganisms. The synthesized compounds showed potential as antimicrobial agents, indicating the significance of the chemical structure in developing new therapeutic agents (Desai, Dodiya, & Shihora, 2011).

Antipathogenic Activity

Synthesis, Spectroscopic Properties, and Antipathogenic Activity of New Thiourea Derivatives : Research highlighted the synthesis of acylthioureas with significant antipathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus. The findings suggest the potential of these derivatives for further development as novel antimicrobial agents with antibiofilm properties, relevant to the backbone structure of the compound (Limban, Marutescu, & Chifiriuc, 2011).

Synthesis and Characterization

Synthesis and Characterization of N-(Arylcarbamothioyl)-cyclohexanecarboxamide Derivatives : This paper focuses on the synthesis of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, which are structurally similar to the compound . The study provides insights into the synthesis, characterization, and crystal structure analysis, contributing to the understanding of the chemical and physical properties of such compounds (Özer, Arslan, VanDerveer, & Külcü, 2009).

Antitumor Agents

Antitumor Imidazotetrazines : Investigating the synthesis and chemistry of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, this research explores a novel broad-spectrum antitumor agent. Although the focus is not directly on the compound , the study's approach to exploring the potential antitumor activity of structurally related compounds provides a foundation for understanding the broader implications of this compound class in cancer research (Stevens et al., 1984).